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Compound of Interest

Compound Name: 1-Boc-2-Piperidone

Cat. No.: B118031

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 1-Boc-2-
piperidone (tert-butyl 2-oxopiperidine-1-carboxylate), a key intermediate in pharmaceutical
synthesis. The information is compiled from various safety data sheets and regulatory
guidelines to ensure a thorough understanding of the compound's potential hazards, handling
procedures, and emergency responses.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-Boc-2-piperidone is presented
below. These properties are essential for safe handling, storage, and use in a laboratory
setting.
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Property Value Reference
CAS Number 85908-96-9 [1]
Molecular Formula C10H17NOs [1]
Molecular Weight 199.25 g/mol [2]

White to cream to yellow

Appearance crystalline powder or fused [1]
solid

Melting Point 29-37 °C [1][2]

Boiling Point 110 °C @ 0.1 mmHg [3]

Flash Point > 110 °C (closed cup) [4]

" Soluble in Chloroform,

Solubility [3]

Methanol

Hazard Identification and Classification

1-Boc-2-piperidone is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazards are related to skin, eye,
and respiratory irritation, as well as aquatic toxicity.
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Hazard Class GHS Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation

. o H319: Causes serious eye
Serious Eye Irritation Category 2A o
irritation

Specific target organ toxicity — H335: May cause respiratory

single exposure (Respiratory Category 3 o
o irritation
tract irritation)
Hazardous to the aquatic ) o
) Acute 1 H400: Very toxic to aquatic life
environment, acute hazard
Hazardous to the aquatic ) H410: Very toxic to aquatic life
) Chronic 1 ) ]
environment, long-term hazard with long lasting effects

Signal Word: Warning[4][5]
GHS Pictograms:[4][5]
) Lr:a-l.t text

o alt text

Precautionary Statements:

A summary of the key precautionary statements (P-statements) is provided below. For a full list,
please refer to the supplier's safety data sheet.
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Type P-Statement Code P-Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapours/sp
ray.[6]
Wash skin thoroughly after
P264 _
handling.
Use only outdoors or in a well-
P271 _
ventilated area.
Avoid release to the
P273 )
environment.[4]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[6]
IF ON SKIN: Wash with plenty
Response P302 + P352

of soap and water.[6]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Call a POISON
pP312 CENTER/doctor if you feel
unwell.
P391 Collect spillage.[4]
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[6]
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.[4]
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Experimental Protocols for Hazard Assessment

The following sections detail the methodologies for key experiments cited in the hazard
assessment of chemicals like 1-Boc-2-piperidone, based on OECD guidelines.

Skin Irritation/Corrosion Testing (OECD Guideline 439 &
404)

This test evaluates the potential of a substance to cause reversible inflammatory changes to
the skin.

Methodology:

e Test System: Reconstructed human epidermis (RhE) models are the preferred in vitro
method (OECD 439).[7][8] If in vivo testing is required, the albino rabbit is used (OECD 404).

[9]

e Procedure (In Vitro - OECD 439):

[e]

A small amount of the test substance is applied topically to the tissue surface.[7]

o The substance is left in contact for a defined period (e.g., 60 minutes).[7]

o The substance is then removed by washing.

o Cell viability is assessed by measuring the conversion of MTT (3-(4,5-dimethylthiazol-2-
yI)-2,5-diphenyltetrazolium bromide) to formazan, which is quantified
spectrophotometrically.[7]

o Areduction in cell viability below a certain threshold (e.g., < 50%) indicates that the
substance is an irritant.[7]

e Procedure (In Vivo - OECD 404):

o Asmall area of the animal's fur is clipped.

o The test substance is applied to a small area of skin (approx. 6 cm2) and covered with a
gauze patch.[10]

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b118031?utm_src=pdf-body
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://uniube.br/arquivos/2023/fevereiro/oecd-tg-439.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o The exposure duration is typically 4 hours.[10]

o After exposure, the patch is removed, and the skin is observed for erythema (redness) and
edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours).

o The severity of the reactions is scored, and the substance is classified based on the mean
scores.

Acute Eye Irritation/Corrosion Testing (OECD Guideline
405)

This test assesses the potential of a substance to cause reversible or irreversible damage to
the eye.

Methodology:

» Test System: The albino rabbit is the recommended in vivo test species.[11] A weight-of-the-
evidence approach, including in vitro data, should be considered to minimize animal testing.
[12]

e Procedure:

o Asingle dose of the test substance is applied into the conjunctival sac of one eye of the
animal.[11]

o The other eye remains untreated and serves as a control.[11]

o The eyes are examined for corneal opacity, iris lesions, and conjunctival redness and
swelling at specific time points after instillation (e.g., 1, 24, 48, and 72 hours).

o The severity of the eye reactions is scored.

o The substance is classified based on the persistence and severity of the observed lesions.
The use of analgesics and anesthetics is recommended to minimize animal distress.[12]

Acute Aquatic Toxicity Testing (OECD Guideline 203)
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This test determines the concentration of a substance that is lethal to 50% of a test fish
population (LC50) over a short exposure period.

Methodology:

o Test Species: A variety of fish species can be used, with the choice depending on the
regulatory requirements and the nature of the substance.

e Procedure:

[¢]

Fish are exposed to a range of concentrations of the test substance in water for a period
of 96 hours.[13]

[¢]

Mortality and other observable effects are recorded at 24, 48, 72, and 96 hours.[13]

[e]

A control group is maintained in water without the test substance.

[e]

The LC50 value is calculated at the end of the 96-hour exposure period.[13]

Safe Handling and Emergency Procedures

Adherence to proper handling and emergency protocols is crucial when working with 1-Boc-2-
piperidone.

First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek medical attention if

symptoms persist.[5]

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated

clothing. Monitor for irritation.[5]

Eye Contact

Flush eyes with plenty of water for at least 15
minutes, holding the eyelids open. Remove
contact lenses if present and easy to do. Seek

medical attention.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical advice.[5]

Visualized Workflows

The following diagrams illustrate key safety-related workflows for handling 1-Boc-2-

piperidone.
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Risk Management

Hazard Identification 1@ Proper waste disposal

H410: Very toxic to aquatic life with long lasting effects

Administrative Controls:
SOPs
- Training

Y

H335: May cause respiratory irritation 3
Y piratory Risk Assessment

v

Assess potential exposure routes:
- Dermal contact > Characterize risks based on Engineering Controls:
- Inhalation hazards and exposure potential - Fume hood
H319: Causes serious eye irritation e - Accidental release - Good ventilation
o Personal Protective Equipment:
H315: Causes skin irritation - Gloves
- Safety glasses

- Lab coat

Click to download full resolution via product page

Caption: Hazard ldentification and Risk Assessment Workflow for 1-Boc-2-piperidone.
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Start: Handling 1-Boc-2-piperidone

Preparation:
- Review SDS
- Ensure fume hood is operational
- Gather all necessary materials

l

Don Personal Protective Equipment:
- Nitrile gloves
- Safety glasses with side shields
- Lab coat

Handling in Fume Hood:
- Weigh and transfer the compound
- Avoid generating dust
- Keep container closed when not in use

Accidental Spill?

Spill Cleanup:
- Evacuate area if necessary
- Use absorbent material for small spills
- Place waste in a sealed container for disposal

l

Decontamination:
- Clean work surfaces
- Wash hands thoroughly

No

Doff Personal Protective Equipment

Storage:
- Store in a cool, dry, well-ventilated area
- Keep away from incompatible materials (strong oxidizing agents)

l

Click to download full resolution via product page

Caption: Safe Handling Workflow for 1-Boc-2-piperidone in a Laboratory Setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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